![molecular formula C17H15FN2O3 B5880317 3-(3,4-dimethoxybenzyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole](/img/structure/B5880317.png)
3-(3,4-dimethoxybenzyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3,4-dimethoxybenzyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole, also known as DMFDFO, is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various research applications.
Mechanism of Action
3-(3,4-dimethoxybenzyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole has been found to interact with specific receptors in the body, leading to various biochemical and physiological effects. It has been shown to bind to the GABA-A receptor, which is involved in the regulation of neurotransmitter activity in the brain. This interaction results in the modulation of GABAergic neurotransmission, leading to anxiolytic and sedative effects.
Biochemical and Physiological Effects
This compound has been found to exhibit anxiolytic, sedative, and anticonvulsant effects in animal models. It has also been shown to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
3-(3,4-dimethoxybenzyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole has several advantages for use in lab experiments, including its high yield and purity, ease of synthesis, and unique chemical structure. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the research and development of 3-(3,4-dimethoxybenzyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole. These include further studies on its mechanism of action and potential side effects, the development of new drugs and materials based on its structure, and the exploration of its potential use in the treatment of neurodegenerative diseases.
Conclusion
In conclusion, this compound is a synthetic compound that has shown potential in various scientific research applications. Its unique chemical structure and properties make it a valuable tool in the development of new drugs and materials. Further research is needed to fully understand its mechanism of action and potential side effects, but its potential applications make it an exciting area of study for the scientific community.
Synthesis Methods
3-(3,4-dimethoxybenzyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole can be synthesized through a multistep process involving the reaction of 3,4-dimethoxybenzaldehyde, hydrazine hydrate, and 4-fluoroaniline. The reaction mixture is then subjected to reflux in ethanol, followed by purification through recrystallization to obtain this compound in high yield and purity.
Scientific Research Applications
3-(3,4-dimethoxybenzyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole has shown potential in various scientific research applications, including drug discovery, medicinal chemistry, and material science. Its unique chemical structure and properties make it a valuable tool in the development of new drugs and materials.
properties
IUPAC Name |
3-[(3,4-dimethoxyphenyl)methyl]-5-(4-fluorophenyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FN2O3/c1-21-14-8-3-11(9-15(14)22-2)10-16-19-17(23-20-16)12-4-6-13(18)7-5-12/h3-9H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVKNGDFBGCBHBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC2=NOC(=N2)C3=CC=C(C=C3)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.